4-methyl-N'-[(3-nitrophenyl)sulfonyl]-N-phenylbenzenecarboximidamide

• IUPAC Name: 4-methyl-N'-(3-nitrophenyl)sulfonyl-N-phenylbenzenecarboximidamide
• InChI: InChI=1S/C20H17N3O4S/c1-15-10-12-16(13-11-15)20(21-17-6-3-2-4-7-17)22-28(26,27)19-9-5-8-18(14-19)23(24)25/h2-14H,1H3,(H,21,22)
• InChI Key: KLQSWINCHCQIRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-])NC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N\S(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-])/NC3=CC=CC=C3
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

4-methyl-N'-[(3-nitrophenyl)sulfonyl]-N-phenylbenzenecarboximidamide, also known as MNPS-PBA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is a sulfonamide-based compound that has been synthesized through several methods and has shown promising results in various research applications.

Mechanism of Action

The mechanism of action of 4-methyl-N'-[(3-nitrophenyl)sulfonyl]-N-phenylbenzenecarboximidamide involves the formation of a complex with the analyte, which results in a change in the fluorescence intensity of the compound. The complex formation occurs through the interaction of the sulfonamide group of this compound with the analyte, which leads to the formation of a stable complex.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and is not known to have any significant biochemical or physiological effects. However, further research is required to determine the long-term effects of this compound on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methyl-N'-[(3-nitrophenyl)sulfonyl]-N-phenylbenzenecarboximidamide is its high sensitivity and selectivity towards various analytes. Additionally, the compound is relatively easy to synthesize, and its purity can be easily determined through various analytical techniques. However, one of the limitations of this compound is its limited solubility in water, which can affect its performance in some research applications.

Future Directions

There are several future directions for 4-methyl-N'-[(3-nitrophenyl)sulfonyl]-N-phenylbenzenecarboximidamide research, including the development of new fluorescent sensors for detecting various analytes, such as neurotransmitters and hormones. Additionally, this compound can be used in the development of new drug delivery systems for targeted drug delivery to specific cells or tissues. Furthermore, the compound can be used in the development of biosensors for detecting various biomolecules, such as lipids and carbohydrates. Finally, further research is required to determine the long-term effects of this compound on living organisms, which can provide valuable insights into its potential use in various biomedical applications.
Conclusion:
In conclusion, this compound is a sulfonamide-based compound that has gained significant attention in the field of scientific research due to its unique properties. It has been widely used in various research applications, including the development of fluorescent sensors, drug delivery systems, and biosensors. This compound has shown high sensitivity and selectivity towards various analytes, making it a promising compound for future research. However, further research is required to determine its long-term effects on living organisms and to explore its potential use in various biomedical applications.

Synthesis Methods

4-methyl-N'-[(3-nitrophenyl)sulfonyl]-N-phenylbenzenecarboximidamide can be synthesized through several methods, including the reaction of 4-methylbenzenecarboximidamide with 3-nitrobenzenesulfonyl chloride in the presence of a base, such as triethylamine. The reaction yields this compound as a white solid with a melting point of 238-240°C and a purity of over 98%.

Scientific Research Applications

4-methyl-N'-[(3-nitrophenyl)sulfonyl]-N-phenylbenzenecarboximidamide has been widely used in various research applications, including the development of fluorescent sensors for detecting glucose levels in blood and urine samples. The compound has also been used in the development of drug delivery systems, where it acts as a carrier for drugs to target specific cells or tissues. Additionally, this compound has been used in the development of biosensors for detecting various analytes, such as amino acids, proteins, and nucleic acids.